Cas no 169253-26-3 (Desloratadine N-Oxide)
Desloratadine N-Oxide Chemical and Physical Properties
Names and Identifiers
-
- Desloratadine Pyridine N-oxide
- 8-chloro-1-oxido-11-piperidin-4-ylidene-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridin-1-ium
- Desloratadine N-Oxide
- 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine 1-Oxide
- 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine, 8-chloro-6,11-dihydro-11-(4-piperidinylidene)-, 1-oxide; 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine 1-oxide; Desloratadine N-Oxide
- SCHEMBL6178674
- J-010520
- 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine 1-Oxide;
- 13-chloro-4-oxido-2-piperidin-4-ylidene-4-azoniatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
- Desloratadine Pyridine Noxide
- A1-06453
- DesloratadinePyridineN-oxide
- Desloratidine-N-Oxide
- 169253-26-3
- 8-Chloro-1-oxo-11-(piperidin-4-ylidene)-6,11-dihydro-5H-1lambda~5~-benzo[5,6]cyclohepta[1,2-b]pyridine
- DTXSID60595801
- AKOS030254570
- Desloratadine-d1N-Oxide
-
- Inchi: 1S/C19H19ClN2O/c20-16-5-6-17-15(12-16)4-3-14-2-1-11-22(23)19(14)18(17)13-7-9-21-10-8-13/h1-2,5-6,11-12,21H,3-4,7-10H2
- InChI Key: ZTRQZDOHUHWANO-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)CCC1=CC=C[N+](=C1/C/2=C1\CCNCC\1)[O-]
Computed Properties
- Exact Mass: 326.11900
- Monoisotopic Mass: 326.1185909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 37.5Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 548°C at 760 mmHg
- Flash Point: 285.2°C
- Refractive Index: 1.672
- PSA: 37.49000
- LogP: 4.38120
Desloratadine N-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D290260-1mg |
Desloratadine N-Oxide |
169253-26-3 | 1mg |
$ 108.00 | 2023-04-17 | ||
| TRC | D290260-2.5mg |
Desloratadine N-Oxide |
169253-26-3 | 2.5mg |
$ 210.00 | 2023-09-08 | ||
| TRC | D290260-10mg |
Desloratadine N-Oxide |
169253-26-3 | 10mg |
$ 787.00 | 2023-09-08 | ||
| TRC | D290260-25mg |
Desloratadine N-Oxide |
169253-26-3 | 25mg |
$ 1646.00 | 2023-04-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211260-2.5 mg |
Desloratadine Pyridine N-oxide, |
169253-26-3 | 2.5 mg |
¥2,858.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211260-2.5mg |
Desloratadine Pyridine N-oxide, |
169253-26-3 | 2.5mg |
¥2858.00 | 2023-09-05 | ||
| A2B Chem LLC | AD66570-100mg |
Desloratadine pyridine n-oxide |
169253-26-3 | 95% | 100mg |
$1309.00 | 2024-04-20 | |
| A2B Chem LLC | AD66570-200mg |
Desloratadine pyridine n-oxide |
169253-26-3 | 95% | 200mg |
$2045.00 | 2024-04-20 |
Desloratadine N-Oxide Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on Desloratadine N-Oxide
Desloratadine N-Oxide: A Comprehensive Overview of its Chemistry, Applications, and Recent Research Developments
Desloratadine N-Oxide, a derivative of the well-known antihistamine Desloratadine, has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacological properties and potential therapeutic applications. With a CAS number of CAS no169253-26-3, this compound represents a fascinating area of study, particularly in the context of drug metabolism and molecular interactions. This article provides an in-depth exploration of Desloratadine N-Oxide, delving into its chemical structure, synthesis methods, pharmacological effects, and the latest research findings that highlight its significance in modern medicine.
The chemical structure of Desloratadine N-Oxide is characterized by the presence of an N-oxide functional group, which modifies the parent molecule Desloratadine. This modification introduces new electronic and steric properties to the compound, influencing its interaction with biological targets. The N-oxide group enhances the lipophilicity and metabolic stability of Desloratadine N-Oxide, making it a promising candidate for extended therapeutic action. The synthesis of Desloratadine N-Oxide typically involves oxidative processes that selectively introduce the N-oxide moiety at the appropriate position on the Desloratadine molecule. Advanced synthetic methodologies, such as catalytic oxidation and enzymatic biotransformation, have been employed to achieve high yields and purity levels.
Pharmacologically, Desloratadine N-Oxide exhibits potent antihistaminic effects comparable to its parent compound but with potential advantages in terms of duration of action and reduced side effects. The compound acts primarily by antagonizing histamine H1 receptors, thereby alleviating symptoms associated with allergic reactions such as rhinitis, urticaria, and itching. Recent studies have also explored its potential role in modulating other inflammatory pathways, suggesting broader therapeutic applications beyond traditional antihistaminic use. The pharmacokinetic profile of Desloratadine N-Oxide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that Desloratadine N-Oxide exhibits a longer half-life compared to Desloratadine, allowing for less frequent dosing and improved patient compliance.
One of the most intriguing aspects of Desloratadine N-Oxide is its role in drug metabolism and bioavailability enhancement. The N-oxide group can influence metabolic pathways by acting as a metabolic sink or by altering the reactivity of other functional groups within the molecule. This property makes Desloratadine N-Oxide a valuable tool in studying enzyme kinetics and substrate specificity in drug metabolism. Furthermore, the compound has been investigated for its potential to enhance the bioavailability of co-administered drugs by inhibiting certain metabolic enzymes or by forming stable complexes that protect sensitive molecules from degradation.
The latest research developments in Desloratadine N-Oxide have focused on exploring its therapeutic potential in various clinical conditions beyond allergic disorders. Studies have shown promising results in using Desloratadine N-Oxide as an adjunct therapy for chronic inflammatory diseases such as asthma and rheumatoid arthritis. The compound's ability to modulate inflammatory responses without significant sedative effects makes it an attractive option for patients who require long-term management of these conditions. Additionally, preclinical studies have indicated that Desloratadine N-Oxide may have neuroprotective properties, raising possibilities for its use in neurodegenerative diseases like Alzheimer's and Parkinson's.
In conclusion, Desloratadine N-Oxide stands out as a significant compound in pharmaceutical chemistry due to its unique structural features and multifaceted therapeutic applications. Its synthesis methods continue to evolve with advancements in chemical methodologies, ensuring higher purity and yield levels. The pharmacological effects of Desloratadine N-Oxide highlight its potential as an extended-release antihistamine with broader therapeutic implications. Ongoing research is unraveling new avenues for its use in chronic inflammatory diseases and neurodegenerative conditions, underscoring its importance in modern medicine. As our understanding of drug metabolism and molecular interactions deepens, compounds like Desloratadine N-Oxide will play a crucial role in developing innovative treatments for diverse medical challenges.
169253-26-3 (Desloratadine N-Oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)